Benzoic acid, o-ethoxy-, beta-(diethylamino)phenethyl ester
Overview
Description
Benzoic acid, o-ethoxy-, beta-(diethylamino)phenethyl ester is an organic compound with the chemical formula C20H27NO3. Its structure consists of a benzene ring (C6H6) with a carboxyl (−C(=O)OH) substituent and additional functional groups. The compound is commonly used in research and industry due to its interesting properties.
Preparation Methods
Synthetic Routes:
The synthesis of this compound involves several steps. One common synthetic route starts with the reaction of o-ethoxybenzoyl chloride with diethylamine to form the intermediate. Next, the intermediate reacts with β-bromoethylbenzene to yield the final product.
Reaction Conditions:
Step 1: o-Ethoxybenzoyl chloride reacts with diethylamine in anhydrous conditions.
Step 2: The intermediate formed in step 1 reacts with β-bromoethylbenzene in a solvent like dichloromethane or toluene.
Industrial Production:
Industrial production methods may vary, but the synthetic route described above provides a basis for large-scale production.
Chemical Reactions Analysis
This compound can undergo various reactions:
Reduction: Reduction of the carbonyl group can yield the corresponding alcohol.
Substitution: The aromatic ring can undergo electrophilic aromatic substitution reactions.
Common reagents and conditions depend on the specific reaction type.
Scientific Research Applications
Chemistry: Used as a building block in organic synthesis.
Biology: Investigated for potential biological activities.
Medicine: May have applications in drug development.
Industry: Employed in the production of specialty chemicals.
Mechanism of Action
The exact mechanism by which this compound exerts its effects depends on its specific application. It may interact with molecular targets or pathways relevant to its intended use.
Comparison with Similar Compounds
While there are related compounds, the unique combination of functional groups in benzoic acid, o-ethoxy-, beta-(diethylamino)phenethyl ester sets it apart. Similar compounds include other benzoic acid derivatives and related esters.
Properties
CAS No. |
110246-42-9 |
|---|---|
Molecular Formula |
C21H27NO3 |
Molecular Weight |
341.4 g/mol |
IUPAC Name |
[2-(diethylamino)-2-phenylethyl] 2-ethoxybenzoate |
InChI |
InChI=1S/C21H27NO3/c1-4-22(5-2)19(17-12-8-7-9-13-17)16-25-21(23)18-14-10-11-15-20(18)24-6-3/h7-15,19H,4-6,16H2,1-3H3 |
InChI Key |
YONBIZGBBKCVOA-UHFFFAOYSA-N |
Canonical SMILES |
CCN(CC)C(COC(=O)C1=CC=CC=C1OCC)C2=CC=CC=C2 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
